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Compound of Interest

Compound Name: Cyclohexyl acrylate

Cat. No.: B1360113 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of cyclohexyl acrylate, ensuring the safety of laboratory personnel and

compliance with environmental regulations. Researchers, scientists, and drug development

professionals should adhere to these procedural guidelines to mitigate risks associated with

this chemical.

Cyclohexyl acrylate is classified as a skin and respiratory irritant and is toxic to aquatic life

with long-lasting effects[1][2]. Therefore, its disposal must be managed by established

protocols for hazardous waste. Improper disposal can lead to environmental contamination and

potential harm to human health.

Personal Protective Equipment (PPE)
Before handling cyclohexyl acrylate for disposal, it is imperative to wear appropriate personal

protective equipment to prevent exposure.
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PPE Category Specific Equipment

Eye and Face Protection
Safety glasses with side shields or a face shield

should be worn.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene) and a lab coat or chemical-resistant

suit are required.

Respiratory Protection
If there is a risk of inhalation, a NIOSH/MSHA-

approved respirator should be used.

Foot Protection
Closed-toe shoes, preferably chemical-resistant

boots, are necessary.

Step-by-Step Disposal Procedure
The following steps outline the proper procedure for the disposal of cyclohexyl acrylate waste

in a laboratory setting.

Segregation and Collection:

Do not mix cyclohexyl acrylate waste with other waste streams.

Collect all waste, including contaminated materials like absorbent pads and PPE, in a

dedicated, properly labeled, and sealed container. The container should be made of a

material compatible with cyclohexyl acrylate.

Labeling:

Clearly label the waste container with "Hazardous Waste," "Cyclohexyl Acrylate," and the

appropriate hazard pictograms (e.g., irritant, environmentally hazardous).

Storage:

Store the sealed waste container in a designated, well-ventilated, and cool hazardous

waste storage area.
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Ensure the storage area is away from heat, sparks, open flames, and incompatible

materials[1].

Spill Management:

In the event of a spill, contain the liquid with an inert absorbent material such as sand,

earth, or vermiculite[3].

Do not use combustible materials to absorb the spill.

Collect the absorbed material and place it in a sealed container for disposal as hazardous

waste[3].

Avoid allowing the spill to enter drains or waterways[1][3].

Professional Disposal:

Arrange for the collection and disposal of the cyclohexyl acrylate waste through a

licensed hazardous waste disposal contractor[3].

Provide the contractor with the Safety Data Sheet (SDS) for cyclohexyl acrylate to

ensure they have all the necessary information for safe handling and disposal.

Disposal methods may include incineration in a chemical incinerator equipped with an

afterburner and scrubber[4].

Quantitative Data
The following table summarizes key quantitative data related to the hazards of cyclohexyl
acrylate.

Parameter Value Species

Oral LD50 8,980 uL/kg Rat

Dermal LD50 2,520 uL/kg Rabbit

LC50 (Fish) 1.4 - 1.56 mg/L (96h)
Pimephales promelas (fathead

minnow)
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

cyclohexyl acrylate.

Identify Cyclohexyl Acrylate Waste

Is the container empty and clean?

Triple rinse with a suitable solvent

Yes

Collect waste in a labeled, sealed container

No

Dispose of container as non-hazardous waste (check local regulations) Store in a designated hazardous waste area

Contact licensed hazardous waste disposal contractor

Arrange for pickup and disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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